Cas no 122129-79-7 (3,5-difluoro-4-nitro-aniline)

• Product Name: 3,5-difluoro-4-nitro-aniline
• CAS No: 122129-79-7
• MF: C₆H₄F₂N₂O₂
• MW: 174.104968070984
• MDL: MFCD00456793
• CID: 133477
• PubChem ID: 2774178
• Update Time: 2025-04-19

3,5-difluoro-4-nitro-aniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-nitroaniline
• 3,5-difluoro-4-nitroBenzenamine
• Benzenamine,3,5-difluoro-4-nitro-
• 3,5-difluoro-4-nitrophenylamine
• 4-amino-2,6-difluoronitrobenzene
• 4-nitro-3,5-difluoroaniline
• Benzenamine,3,5-difluoro-4-nitro
• 3,5-difluoro-4-nitro-aniline
• AKOS016001812
• A804851
• CS-0106865
• DTXSID50378928
• 3,5-difluoro-4-nitro-Benzenamine
• AS-33021
• Benzenamine, 3,5-difluoro-4-nitro-
• SCHEMBL12972509
• 122129-79-7

• MDL： MFCD00456793
• Inchi： 1S/C6H4F2N2O2/c7-4-1-3(9)2-5(8)6(4)10(11)12/h1-2H,9H2
• InChI Key： RKBPGWQSTWNFRY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1[N+](=O)[O-])F)N

Computed Properties

• Exact Mass: 174.02400
• Monoisotopic Mass: 174.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.554±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 179-181 ºC
• Boiling Point: 338.5°C at 760 mmHg
• Flash Point: 158.5°C
• Refractive Index: 1.575
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 71.84000
• LogP: 2.55960

3,5-difluoro-4-nitro-aniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：